Cas no 2228267-75-0 (2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine
• CAS No: 2228267-75-0
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5986783
• PubChem ID: 165687368
• Update Time: 2025-11-01

2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine
• [2-(2,6-difluoro-3-methylphenyl)propan-2-yl](methyl)amine
• 2228267-75-0
• EN300-1781466

• Inchi： 1S/C11H15F2N/c1-7-5-6-8(12)9(10(7)13)11(2,3)14-4/h5-6,14H,1-4H3
• InChI Key： AWHANVVOZXMWRS-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(C)(C)NC)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No. 2228267-75-0 and Product Name: 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine

The compound with the CAS number 2228267-75-0 and the product name 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular targeting. The presence of difluoro and methylphenyl substituents in its molecular framework suggests a high degree of specificity and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms to enhance metabolic stability and binding affinity. The difluoro group in 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of drug candidates. This modification allows for greater resistance to enzymatic degradation, thereby extending the half-life of therapeutic agents. The methylphenyl moiety further contributes to the compound's pharmacological profile by introducing hydrophobic interactions and electronic effects that can modulate receptor binding.

Current research in medicinal chemistry has highlighted the importance of propan-2-yl(methyl)amine as a functional group in the design of bioactive molecules. This moiety has been implicated in various biological processes, including neurotransmitter signaling and enzyme inhibition. The structural arrangement of atoms in 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine allows for precise tuning of its pharmacological activity, making it a promising scaffold for developing new therapeutic agents. Studies have demonstrated that compounds with similar structural motifs exhibit potent effects on targets such as G-protein coupled receptors (GPCRs) and ion channels.

The synthesis of 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine involves sophisticated organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the expertise required to manipulate such intricate molecular structures.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Ongoing preclinical studies have explored its efficacy in models of neurological disorders, where modulation of neurotransmitter systems is crucial. The unique combination of substituents in 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine may enable it to interact with specific binding sites with high selectivity, minimizing off-target effects. This selectivity is essential for developing drugs that are both effective and safe for human use.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting its binding affinity to biological targets and elucidating mechanisms of action. By leveraging high-performance computing resources, researchers can simulate interactions at an atomic level, providing insights that guide experimental design. These computational approaches are particularly valuable when dealing with complex molecules like 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine, where traditional experimental methods may be time-consuming or impractical.

As the field of chemical biology continues to evolve, compounds like 2228267-75-0 will play an increasingly important role in drug discovery pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. The integration of cutting-edge synthetic chemistry with modern biophysical techniques is essential for realizing their full potential. Future research will likely focus on optimizing synthetic routes to improve scalability while exploring novel derivatives that enhance pharmacological activity.

The development of new pharmaceuticals is a multidisciplinary endeavor that requires collaboration between chemists, biologists, and clinicians. The case of 2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine exemplifies how interdisciplinary approaches can lead to breakthroughs in medicine. By combining expertise from different scientific domains, researchers can accelerate the translation of laboratory discoveries into clinical applications that benefit patients worldwide.

In conclusion,2228267-75-0 and its corresponding product name,2-(2,6-difluoro-3-methylphenyl)propan-2-yl(methyl)amine, represent a significant contribution to the chemical biology field. Their unique structural features and promising pharmacological properties make them valuable tools for ongoing research efforts aimed at developing new treatments for complex diseases. As scientific understanding continues to advance，these compounds will undoubtedly remain at the forefront of innovation，driving progress in both academic research and industrial applications.